Cas no 1067225-58-4 (2-(2-formyl-6-methylphenoxy)propanoic acid)

• Product Name: 2-(2-formyl-6-methylphenoxy)propanoic acid
• CAS No: 1067225-58-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 2112001
• Update Time: 2023-11-19

2-(2-formyl-6-methylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-formyl-6-methylphenoxy)Propanoic acid
• CID 87722451
• Propanoic acid, 2-(2-formyl-6-methylphenoxy)-
• 2-(2-formyl-6-methylphenoxy)propanoic acid

• Inchi： 1S/C11H12O4/c1-7-4-3-5-9(6-12)10(7)15-8(2)11(13)14/h3-6,8H,1-2H3,(H,13,14)
• InChI Key： NTWYGSOEWFEGJG-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C(C=O)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 369.0±27.0 °C(Predicted)
• pka: 3.13±0.10(Predicted)